Cas no 59281-47-9 (Piperazine, 3,5-dimethyl-1-(2-pyridinyl)-, trans- (9CI))
59281-47-9 structure
Product Name:Piperazine, 3,5-dimethyl-1-(2-pyridinyl)-, trans- (9CI)
CAS No:59281-47-9
MF:C11H17N3
MW:191.272782087326
CID:949924
PubChem ID:45115800
Update Time:2025-04-19
Piperazine, 3,5-dimethyl-1-(2-pyridinyl)-, trans- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Piperazine, 3,5-dimethyl-1-(2-pyridinyl)-, trans- (9CI)
- (3S,5S)-3,5-dimethyl-1-pyridin-2-ylpiperazine
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- Inchi: 1S/C11H17N3/c1-9-7-14(8-10(2)13-9)11-5-3-4-6-12-11/h3-6,9-10,13H,7-8H2,1-2H3/t9-,10-/m0/s1
- InChI Key: BUEOWUQWTBKNCT-UWVGGRQHSA-N
- SMILES: N1(C2C=CC=CN=2)C[C@H](C)N[C@@H](C)C1
Computed Properties
- Exact Mass: 191.142
- Monoisotopic Mass: 191.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.2A^2
- XLogP3: 1.5
Piperazine, 3,5-dimethyl-1-(2-pyridinyl)-, trans- (9CI) Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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